Cas no 1419101-11-3 ((2,2-Difluorocyclobutyl)methanol)

(2,2-Difluorocyclobutyl)methanol structure
1419101-11-3 structure
Product Name:(2,2-Difluorocyclobutyl)methanol
CAS No:1419101-11-3
MF:C5H8F2O
MW:122.113228797913
MDL:MFCD23106470
CID:3162914
PubChem ID:72208167
Update Time:2025-03-27

(2,2-Difluorocyclobutyl)methanol Chemical and Physical Properties

Names and Identifiers

    • (2,2-Difluorocyclobutyl)methanol
    • 2380338-48-5
    • Cyclobutanemethanol, 2,2-difluoro-
    • [(1R)-2,2-difluorocyclobutyl]methanol
    • AKOS025290899
    • 2,2-Difluorocyclobutane-1-methanol
    • 2,2-Difluorocyclobutanemethanol
    • P13854
    • MFCD23106470
    • CS-0045491
    • SB10897
    • PB38589
    • EN300-218230
    • YTWXKQWZHLTWCX-UHFFFAOYSA-N
    • [(1S)-2,2-difluorocyclobutyl]methanol
    • 2198099-07-7
    • DB-391893
    • AS-51900
    • 1419101-11-3
    • SCHEMBL19995177
    • SY098181
    • UGC10111
    • 859-465-0
    • MDL: MFCD23106470
    • Inchi: 1S/C5H8F2O/c6-5(7)2-1-4(5)3-8/h4,8H,1-3H2
    • InChI Key: YTWXKQWZHLTWCX-UHFFFAOYSA-N
    • SMILES: FC1(CCC1CO)F

Computed Properties

  • Exact Mass: 122.05432120g/mol
  • Monoisotopic Mass: 122.05432120g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 92.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 20.2Ų

(2,2-Difluorocyclobutyl)methanol Pricemore >>

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